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Compound of Interest

Compound Name: 2-Pentylbenzoic acid

Cat. No.: B15081661

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pentylbenzoic acid, a derivative of benzoic acid, is a molecule of interest in various fields of
chemical and pharmaceutical research. Understanding its physical properties is fundamental
for its application in synthesis, formulation, and as a potential bioactive compound. This
technical guide provides a summary of the available data on the physical properties of 2-
Pentylbenzoic acid. It is important to note that while computed data for this specific isomer is
available, experimentally determined values are not prevalent in publicly accessible literature.
Therefore, this guide also includes experimental data for the closely related isomer, 4-
Pentylbenzoic acid, for comparative purposes.

Core Physical Properties

The physical characteristics of a compound are crucial for predicting its behavior in various
systems. The following tables summarize the key physical properties for 2-Pentylbenzoic acid
(primarily computed) and 4-Pentylbenzoic acid (experimentally determined).

Table 1: Physical and Chemical Properties of 2-
Pentylbenzoic Acid
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Property Value Source
Molecular Formula C12H1602 [1112]
Molecular Weight 192.25 g/mol [3]
CAS Number 60510-95-4, 26311-42-2 [1]I3]
XLogP3 (Computed) 4.5 [3]
Hydrogen Bond Donor Count 1 3]
(Computed)
Hydrogen Bond Acceptor 5 3]
Count (Computed)
Rotatable Bond Count

5 [3]

(Computed)

Note: The majority of the data for 2-Pentylbenzoic acid is computationally derived.

Experimental validation of these properties is recommended.

Table 2: Experimental Physical Properties of 4-

Pentylbenzoic Acid
Property Value Source
Melting Point 85-90 °C [4]
Boiling Point 261 °C (at 746 mmHQ) [4]
Density 1.043 g/cm3 [4]
Water Solubility Insoluble [4]

Solubility in other solvents

Miscible with alcohol

[4]

pKa (Predicted)

4.35+0.10

[4]

Experimental Protocols
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Detailed experimental methodologies for determining the physical properties of benzoic acid
derivatives are crucial for ensuring data accuracy and reproducibility. Below are generalized
protocols for key experiments.

Determination of Melting Point

The melting point of a solid crystalline substance can be determined using a capillary melting
point apparatus.

Methodology:

e Asmall, dry sample of the crystalline compound is finely powdered and packed into a thin-
walled capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears (the onset of melting) and the
temperature at which the entire sample becomes a clear liquid (the completion of melting)
are recorded. This range is reported as the melting point. For a pure substance, this range is
typically narrow.

Determination of Boiling Point

The boiling point of a liquid is determined as the temperature at which its vapor pressure
equals the atmospheric pressure.

Methodology:

o Asmall volume (a few mL) of the liquid is placed in a test tube along with a boiling chip to
ensure smooth boiling.

o Athermometer is suspended in the test tube with the bulb positioned just above the liquid
surface to measure the temperature of the vapor.

e The test tube is gently heated in a heating bath (e.g., an oil bath or a heating mantle).
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e The temperature is recorded when the liquid boils vigorously and a steady stream of vapor is
observed condensing on the thermometer bulb. This stable temperature is the boiling point at
the recorded atmospheric pressure.

Determination of Solubility (Gravimetric Method)

The solubility of a compound in a specific solvent at a given temperature can be determined
gravimetrically.

Methodology:

An excess amount of the solid solute is added to a known volume or mass of the solvent in a

sealed container.

e The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant
temperature for a sufficient period to ensure that equilibrium is reached.

e Once equilibrium is established, the stirring is stopped, and the undissolved solid is allowed
to settle.

o A known volume of the saturated supernatant is carefully withdrawn using a pre-heated or
pre-cooled pipette to avoid precipitation.

o The withdrawn saturated solution is weighed and then the solvent is evaporated to dryness
under controlled conditions (e.g., in an oven at a temperature below the decomposition point
of the solute).

e The mass of the remaining solid residue is determined.

e The solubility is then calculated as the mass of the solute per volume or mass of the solvent
(e.g., in g/200 mL or g/100 g).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical compound like 2-Pentylbenzoic acid.
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Workflow for Physical Property Determination

Synthesis & Purification

Synthesis of 2-Pentylbenzoic Acid

Purification (e.g., Recrystallization, Chromatography)

Purity Check

Melting Point Determination

Solubility Analysis

Tabulate Quantitative Data

Generate Technical Report

Click to download full resolution via product page

Caption: General experimental workflow for determining physical properties.

Signaling Pathways and Biological Activity

Currently, there is a lack of available information in the searched scientific literature regarding
the specific signaling pathways or biological activities of 2-Pentylbenzoic acid. Further
research is required to elucidate its potential roles in biological systems.
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Conclusion

This technical guide has summarized the known physical properties of 2-Pentylbenzoic acid,
drawing primarily from computational models due to a scarcity of experimental data for this
specific isomer. For comparative context, experimentally determined properties of the related 4-
Pentylbenzoic acid have been provided. The guide also outlines standard experimental
protocols for the determination of key physical properties. It is evident that further experimental
investigation is necessary to fully characterize 2-Pentylbenzoic acid and to explore its
potential biological significance. Researchers are encouraged to perform these experimental
validations to build upon the existing computational data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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